4-{2-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-6-methyl-1-(propan-2-yl)-1,4-dihydropyrazolo[3,4-d][1,3]thiazin-3(2H)-one

• Molecular Formula: C23H24FN3O3S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 4-[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-6-methyl-1-propan-2-yl-2,4-dihydropyrazolo[3,4-d][1,3]thiazin-3-one
• InChI: InChI=1S/C23H24FN3O3S/c1-13(2)27-22-19(23(28)26-27)21(31-14(3)25-22)16-9-7-11-18(29-4)20(16)30-12-15-8-5-6-10-17(15)24/h5-11,13,21H,12H2,1-4H3,(H,26,28)
• InChI Key: UMXKUYBTERFLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(S1)C3=C(C(=CC=C3)OC)OCC4=CC=CC=C4F)C(=O)NN2C(C)C

Description

4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE is a complex organic compound with a unique molecular structure

Preparation Methods

The synthesis of 4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE involves multiple steps. The synthetic route typically starts with the preparation of intermediate compounds, followed by a series of reactions including condensation, cyclization, and functional group modifications. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present. Common reagents and conditions used in these reactions include acids, bases, solvents like dichloromethane, and catalysts such as palladium or platinum. .

Scientific Research Applications

4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in targeting disease-causing protein receptors and enzymes.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE involves its interaction with specific molecular targets and pathways. The compound can bind to protein receptors and enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds to 4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE include:

• 4-(2-Fluorobenzyloxy)phenylboronic acid
• 3-Ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde These compounds share structural similarities but differ in their functional groups and specific applications. The uniqueness of 4-{2-[(2-FLUOROBENZYL)OXY]-3-METHOXYPHENYL}-1-ISOPROPYL-6-METHYL-1,4-DIHYDROPYRAZOLO[3,4-D][1,3]THIAZIN-3(2H)-ONE lies in its specific combination of functional groups, which confer distinct chemical and biological properties .